N-(6-(1H-imidazol-1-yl)pyrimidin-4-yl)-4-(pyrrolidin-1-ylsulfonyl)benzamide
CAS No.: 1448068-88-9
Cat. No.: VC5241593
Molecular Formula: C18H18N6O3S
Molecular Weight: 398.44
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Specification
| CAS No. | 1448068-88-9 |
|---|---|
| Molecular Formula | C18H18N6O3S |
| Molecular Weight | 398.44 |
| IUPAC Name | N-(6-imidazol-1-ylpyrimidin-4-yl)-4-pyrrolidin-1-ylsulfonylbenzamide |
| Standard InChI | InChI=1S/C18H18N6O3S/c25-18(22-16-11-17(21-12-20-16)23-10-7-19-13-23)14-3-5-15(6-4-14)28(26,27)24-8-1-2-9-24/h3-7,10-13H,1-2,8-9H2,(H,20,21,22,25) |
| Standard InChI Key | HLSTVOGSGNWWIH-UHFFFAOYSA-N |
| SMILES | C1CCN(C1)S(=O)(=O)C2=CC=C(C=C2)C(=O)NC3=CC(=NC=N3)N4C=CN=C4 |
Introduction
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3. Synthesis
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